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Compound of Interest

Compound Name: 2-Tetradecanone

Cat. No.: B1197950

This guide provides a comparative analysis of 2-tetradecanone's synergistic effects when
combined with other semiochemicals, focusing on its application as an insect repellent. The
data presented is intended for researchers, scientists, and professionals in the field of drug and
pesticide development to facilitate informed decisions in formulation and research.

Overview of 2-Tetradecanone Synergy

2-Tetradecanone, a naturally occurring compound found in the wild tomato plant Solanum
habrochaites, has demonstrated significant repellent properties against various arthropods.
While effective on its own, its potency is substantially enhanced when formulated with other
repellent compounds. This synergy allows for a reduction in the concentration of active
ingredients while maintaining or even extending the duration of protection. The primary
mechanism of action is believed to involve the over-stimulation and disruption of the insect's
olfactory system, particularly targeting the highly conserved olfactory co-receptor (Orco).

Comparative Performance Data

The following tables summarize the quantitative performance of 2-tetradecanone in synergistic
blends compared to individual compounds against the yellow fever mosquito, Aedes aegypti.

Table 1: Repellency Duration of 2-Tetradecanone Blends vs. Individual Components
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. . Concentration Mean Protection
Active Ingredient(s) . Data Source
(Total) Time (Hours)
2-Tetradecanone (IBI-
15% 15-20
246)
DEET 7.5% 2.0-4.0
IBI-246 + DEET
7.5% 4.0-6.0
(50:50 Blend)
Picaridin 7.5% ~2.0
IBI-246 + Picaridin
7.5% >3.5

(50:50 Blend)

Note: Data represents findings from laboratory-based "arm-in-cage" assays.

Table 2: Efficacy of Low-Concentration Blends

. . Concentration Repellency (%) at 2

Active Ingredient(s) Data Source
(Total) hours

DEET 1.88% < 50%

2-Tetradecanone (IBI-
1.88% < 50%

246)

IBI-246 + DEET
1.88% > 80%

(50:50 Blend)

Mechanism of Action: Olfactory Disruption

The synergistic effect of 2-tetradecanone is rooted in its unique interaction with the insect
olfactory system. Unlike traditional repellents that may block specific odorant receptors, 2-
tetradecanone acts as a potent activator of the olfactory co-receptor (Orco), which is essential
for the function of most olfactory receptor neurons (ORNS).
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e Normal Olfactory Function: Odorants bind to specific Olfactory Receptors (ORs) on the
surface of ORNSs. This binding event opens the associated Orco channel, leading to neuron
depolarization and signal transmission to the brain.

o 2-Tetradecanone's Effect: 2-Tetradecanone directly and persistently activates the Orco
channel, causing a continuous, non-specific firing of the ORNSs. This creates a constant
"noise" in the olfactory system, overwhelming the insect's ability to process crucial odor cues
from hosts, such as humans.

¢ Synergistic Impact: When combined with another repellent like DEET, which acts on different
specific ORs (e.g., the CquiOR136 receptor in Culex quinquefasciatus that detects DEET),
the insect's olfactory system is assaulted from multiple pathways. The result is a more potent
and comprehensive disruption, leading to enhanced repellency.
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1. Subject Preparation 2. Insect Preparation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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